1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one

• IUPAC Name: (E)-1-(2,5-dimethoxyanilino)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C15H21NO3/c1-15(2,3)14(17)8-9-16-12-10-11(18-4)6-7-13(12)19-5/h6-10,16H,1-5H3/b9-8+
• InChI Key: IUZNOJCQTZEWSH-CMDGGOBGSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=CNC1=C(C=CC(=C1)OC)OC
• Isomeric SMILES: CC(C)(C)C(=O)/C=C/NC1=C(C=CC(=C1)OC)OC
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one, also known as DAPK1 inhibitor, is a chemical compound that has shown promising results in scientific research. This compound is a potent and selective inhibitor of death-associated protein kinase 1 (DAPK1), which is a serine/threonine kinase that plays a crucial role in cell death and survival pathways. The purpose of

Mechanism of Action

1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one acts as a potent and selective inhibitor of this compound by binding to the ATP-binding site of the enzyme. This compound is a serine/threonine kinase that plays a crucial role in the regulation of cell death and survival pathways. The inhibition of this compound by this compound induces cell death in cancer cells and protects neurons from degeneration in neurodegenerative disorders.
Biochemical and Physiological Effects
This compound has been shown to induce cell death in cancer cells by inhibiting this compound. The compound has also been shown to protect neurons from degeneration in neurodegenerative disorders by inhibiting this compound. The compound has no significant effects on normal cells and tissues.

Advantages and Limitations for Lab Experiments

1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one is a potent and selective inhibitor of this compound, which makes it a valuable tool for studying the role of this compound in various diseases. The compound has shown promising results in preclinical studies, but its efficacy and safety in humans are yet to be determined. The limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. The future directions for research on this compound include:
1. Further studies to determine the efficacy and safety of the compound in humans.
2. Development of more potent and selective this compound inhibitors.
3. Investigation of the potential use of the compound in combination with other therapeutic agents.
4. Studies to determine the mechanism of action of the compound in various diseases.
5. Investigation of the potential use of the compound in other diseases such as autoimmune diseases and infectious diseases.
Conclusion
This compound is a promising chemical compound that has shown potential therapeutic applications in various diseases. The compound acts as a potent and selective inhibitor of this compound, which plays a crucial role in cell death and survival pathways. The compound has shown promising results in preclinical studies, but its efficacy and safety in humans are yet to be determined. Further research is needed to determine the full potential of this compound in various diseases.

Scientific Research Applications

1-[(2,5-dimethoxyphenyl)amino]-4,4-dimethyl-1-penten-3-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The compound has shown promising results in preclinical studies as a this compound inhibitor, which plays a crucial role in the regulation of cell death and survival pathways. The inhibition of this compound has been shown to induce cell death in cancer cells and protect neurons from degeneration in neurodegenerative disorders.